Cas no 16266-85-6 (Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate)
16266-85-6 structure
Product Name:Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
CAS No:16266-85-6
MF:C12H10O5
MW:234.204803943634
CID:2780657
PubChem ID:54723608
Update Time:2025-04-21
Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- DTXSID80716273
- 16266-85-6
- Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
- SCHEMBL11701604
-
- Inchi: 1S/C12H10O5/c1-2-16-12(15)10-9(13)7-5-3-4-6-8(7)11(14)17-10/h3-6,13H,2H2,1H3
- InChI Key: KXTASKWMMVKCBY-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C(=C1C(=O)OCC)O)=O
Computed Properties
- Exact Mass: 234.05282342Da
- Monoisotopic Mass: 234.05282342Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 72.8Ų
Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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